ethyl 1-[3-(methoxycarbonyl)benzoyl]-4-(2-phenylethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-methoxycarbonylbenzoyl)-4-(2-phenylethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C25H29NO5/c1-3-31-24(29)25(13-12-19-8-5-4-6-9-19)14-16-26(17-15-25)22(27)20-10-7-11-21(18-20)23(28)30-2/h4-11,18H,3,12-17H2,1-2H3
• InChI Key: OYPJPURIVOITLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC(=CC=C2)C(=O)OC)CCC3=CC=CC=C3
• Molecular Formula: C25H29NO5
• Molecular Weight: 423.5 g/mol

Description

Ethyl 1-[3-(methoxycarbonyl)benzoyl]-4-(2-phenylethyl)-4-piperidinecarboxylate is a chemical compound that belongs to the family of piperidinecarboxylates. It is commonly known as EMB-FUBINACA and is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. EMB-FUBINACA is a designer drug, and its synthesis has been a matter of interest for researchers worldwide.

Mechanism of Action

The mechanism of action of EMB-FUBINACA involves the activation of the CB1 receptor in the brain and the peripheral nervous system. The compound binds to the CB1 receptor with high affinity and produces a range of psychoactive effects such as euphoria, relaxation, and altered perception of time and space. The activation of the CB1 receptor also leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the rewarding and mood-enhancing effects of cannabinoids.
Biochemical and Physiological Effects
EMB-FUBINACA has been shown to produce a range of biochemical and physiological effects on the human body. The compound has been found to increase heart rate, blood pressure, and body temperature. It also produces a range of psychoactive effects such as euphoria, relaxation, and altered perception of time and space. Long-term use of synthetic cannabinoids such as EMB-FUBINACA has been associated with adverse effects such as psychosis, seizures, and cardiovascular complications.

Advantages and Limitations for Lab Experiments

EMB-FUBINACA has several advantages for lab experiments. The compound is easy to synthesize, and the yield of the synthesis process is typically high. EMB-FUBINACA is also stable and can be stored for extended periods without degradation. However, the compound has several limitations for lab experiments. The psychoactive effects of EMB-FUBINACA can interfere with the experimental results, and the compound's toxicity can pose a risk to researchers handling it.

Future Directions

There are several future directions for the research on EMB-FUBINACA. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties and reduced toxicity. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including the risk of addiction and the potential for neurotoxicity. Additionally, research on the interaction of synthetic cannabinoids with other drugs and medications is also necessary to understand the potential risks and benefits of these compounds.
Conclusion
In conclusion, EMB-FUBINACA is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. EMB-FUBINACA has several advantages for lab experiments, but its toxicity and psychoactive effects can pose a risk to researchers handling it. Further research is necessary to understand the potential risks and benefits of synthetic cannabinoids such as EMB-FUBINACA.

Synthesis Methods

The synthesis of EMB-FUBINACA involves the reaction of 1-(4-fluorobenzyl)-1H-indazole-3-carboxylic acid with ethyl 4-(2-phenylethyl)piperidine-1-carboxylate in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane, and the product is purified using chromatography techniques. The yield of the synthesis process is typically high, and the purity of the product is also satisfactory.

Scientific Research Applications

EMB-FUBINACA has been extensively used in scientific research to study the effects of synthetic cannabinoids on the human body. It has been used as a reference standard in forensic analysis to identify and quantify synthetic cannabinoids in biological samples. EMB-FUBINACA has also been used to study the pharmacological effects of synthetic cannabinoids on the endocannabinoid system and the central nervous system. The compound has shown high affinity and selectivity for the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabinoids.